1,4-Bis[2-nitro-4-(trifluoromethyl)phenyl]piperazine

• IUPAC Name: 1,4-bis[2-nitro-4-(trifluoromethyl)phenyl]piperazine
• InChI: InChI=1S/C18H14F6N4O4/c19-17(20,21)11-1-3-13(15(9-11)27(29)30)25-5-7-26(8-6-25)14-4-2-12(18(22,23)24)10-16(14)28(31)32/h1-4,9-10H,5-8H2
• InChI Key: FAYNHZQWDXUAFW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=C(C=C(C=C2)C(F)(F)F)[N+](=O)[O-])C3=C(C=C(C=C3)C(F)(F)F)[N+](=O)[O-]
• Molecular Formula: C18H14F6N4O4
• Molecular Weight: 464.3 g/mol

Description

1,4-Bis[2-nitro-4-(trifluoromethyl)phenyl]piperazine, commonly known as BNTX, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in neuroscience. BNTX is a selective antagonist of the α7 nicotinic acetylcholine receptor, which plays a crucial role in cognitive function and memory formation. In

Scientific Research Applications

Antibacterial and Biofilm Inhibition Properties

• Antibacterial Efficacies: A study by Mekky and Sanad (2020) highlights the synthesis of a derivative of 1,4-bis[2-nitro-4-(trifluoromethyl)phenyl]piperazine with potent antibacterial efficacies. This compound showed significant antibacterial activities against various bacterial strains, including E. coli and S. aureus.

Anticancer Activity

• Potential Anticancer Effects: In a 2022 study, Demirağ et al. explored the structure of 1,4-Bis(2-chloro-4-nitrophenyl)piperazine and its interaction with DNA. The study suggested a strong anti-tumor potential of this molecule, as evidenced by its binding affinities to DNA in molecular docking studies (Demirağ et al., 2022).
• Antitumor Activity Against Breast Cancer Cells: Yurttaş et al. (2014) synthesized a series of 1,2,4-triazine derivatives bearing piperazine amide moiety and evaluated them for anticancer activities. Some compounds showed promising antiproliferative effects against MCF-7 breast cancer cells (Yurttaş et al., 2014).

Structural and Chemical Analysis

• Crystal Structure Analysis: The study of crystal structures of related triazenes, including derivatives of piperazine, provides insight into their unique conformational properties. For instance, the research by Little et al. (2008) analyzed the crystal structures of triazenes related to piperazine, revealing unusual conformations (Little et al., 2008).

Drug Synthesis Applications

• Synthesis of Antioxidants: Prabawati (2016) synthesized a derivative of piperazine and investigated its potential as an antioxidant. The synthesized compound demonstrated significant antioxidant activity, indicating its potential therapeutic applications (Prabawati, 2016).